Cas no 871708-37-1 (4-(4-Methylphenoxy)-1H-indazol-3-amine)

• Product Name: 4-(4-Methylphenoxy)-1H-indazol-3-amine
• CAS No: 871708-37-1
• MF: C₁₄H₁₃N₃O
• MW: 239.272522687912
• MDL: MFCD26939170
• CID: 4718032
• Update Time: 2025-06-08

4-(4-Methylphenoxy)-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylphenoxy)-1H-indazol-3-amine
• OR110880
• 4-(4-Methylphenoxy)-1H-indazol-3-amine

• MDL： MFCD26939170
• Inchi： 1S/C14H13N3O/c1-9-5-7-10(8-6-9)18-12-4-2-3-11-13(12)14(15)17-16-11/h2-8H,1H3,(H3,15,16,17)
• InChI Key： YBLOYCNRGHJXIY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C)=CC=1)C1=CC=CC2=C1C(N)=NN2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Topological Polar Surface Area: 63.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 4-(4-Methylphenoxy)-1H-indazol-3-amine

Introduction to 4-(4-Methylphenoxy)-1H-indazol-3-amine (CAS No. 871708-37-1)

4-(4-Methylphenoxy)-1H-indazol-3-amine, with the CAS number 871708-37-1, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of indazoles, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The chemical structure of 4-(4-Methylphenoxy)-1H-indazol-3-amine features an indazole core linked to a 4-methylphenoxy group. The indazole moiety is a heterocyclic aromatic compound consisting of a benzene ring fused with a pyrazole ring. The presence of the 4-methylphenoxy substituent imparts unique pharmacological properties to the molecule, making it a promising candidate for drug development.

Recent studies have highlighted the potential of 4-(4-Methylphenoxy)-1H-indazol-3-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. For instance, it has been reported to inhibit the activation of microglia, reduce oxidative stress, and prevent the aggregation of toxic protein species, which are common hallmarks of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 4-(4-Methylphenoxy)-1H-indazol-3-amine has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have demonstrated that this compound can effectively suppress the production of pro-inflammatory cytokines and chemokines, such as TNF-α and IL-6, which are critical mediators of inflammatory responses. This makes it a potential candidate for treating inflammatory disorders like rheumatoid arthritis and multiple sclerosis.

The anti-cancer potential of 4-(4-Methylphenoxy)-1H-indazol-3-amine has also been explored. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of multiple signaling pathways, including those involving p53, Bcl-2, and caspases. These findings suggest that 4-(4-Methylphenoxy)-1H-indazol-3-amine could be developed as a novel anticancer agent with broad-spectrum activity.

The pharmacokinetic properties of 4-(4-Methylphenoxy)-1H-indazol-3-amine have been evaluated in several preclinical models. Studies have shown that this compound exhibits favorable oral bioavailability and good tissue distribution, making it suitable for systemic administration. Additionally, it has demonstrated low toxicity in animal models, further supporting its potential as a safe and effective therapeutic agent.

In conclusion, 4-(4-Methylphenoxy)-1H-indazol-3-amine (CAS No. 871708-37-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the fields of neuroprotection, anti-inflammation, and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical efficacy, paving the way for its eventual use as a novel therapeutic agent.